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Compound of Interest

Compound Name: Pyrimidifen

Cat. No.: B132436

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrimidifen is a potent acaricide and insecticide belonging to the pyrimidinamine chemical
class. Its primary mechanism of action involves the inhibition of the mitochondrial electron
transport chain at Complex | (NADH:ubiquinone reductase), disrupting cellular respiration in
target organisms. This guide provides a comprehensive overview of Pyrimidifen's chemical
structure, physicochemical properties, mode of action, and toxicological profile. Detailed,
representative experimental protocols for its synthesis, analytical determination, and biological
evaluation are presented to support research and development activities.

Chemical Identity and Structure

Pyrimidifen is chemically identified as 5-chloro-N-[2-[4-(2-ethoxyethyl)-2,3-
dimethylphenoxy]ethyl]-6-ethylpyrimidin-4-amine.[1][2][3] Its structure is characterized by a
central pyrimidine ring, which is crucial for its biological activity.

o |[UPAC Name: 5-chloro-N-[2-[4-(2-ethoxyethyl)-2,3-dimethylphenoxy]ethyl]-6-ethylpyrimidin-
4-amine[1][4]

« CAS Number: 105779-78-0[1][5][6]

e Molecular Formula: C20H28CIN3O2[1][5][6][7]
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« Canonical SMILES: CCC1=C(C(=NC=N1)NCCOC2=C(C(=C(C=C2)CCOCC)C)C)CI[4]

e InChl Key: ITKAIUGKVKDENI-UHFFFAQOY SA-N[4]
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Chemical Structure: (Image Source: PubChem CID
6451139)

Physicochemical Properties

The physical and chemical properties of Pyrimidifen are critical for its formulation, application,
and environmental fate. It is a white crystalline solid with low solubility in water.[2][8]
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Property Value Reference(s)
Molecular Weight 377.91 g/mol 5161171
Appearance White crystalline solid or 2]
powder
Melting Point 69.4-70.9 °C [2][9]
Boiling Point 535.6 °C (Predicted) 9]
Vapor Pressure 1.2 x 10~° mmHg (25 °C) [2]
Specific Gravity 1.22 (20 °C) [2]
Water Solubility 2.17 mg/L (25 °C) [2]

Acetonitrile: 97, Methanol: 276,
Solubility (g/L, 25°C) n-Hexane: 34, Xylene: 364, [2][8]
Dimethyl Sulfoxide: 307

Mode of Action: Mitochondrial Complex I Inhibition

Pyrimidifen's insecticidal and acaricidal activity stems from its role as a mitochondrial
NADH:ubiquinone reductase (Complex 1) inhibitor.[1][4][10] By blocking the electron transport
chain at this complex, it prevents the oxidation of NADH to NAD+, halting the flow of electrons
to subsequent complexes (Coenzyme Q, Complex Ill, Cytochrome C, Complex V). This
disruption severely impairs ATP synthesis, leading to cellular energy depletion and ultimately,
death of the organism.
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Start Materials:
- Substituted Phenol
- Dichloroethane

- Pyrimidine Precursor

Step 1: Etherification
React substituted phenol with an
ethylene-containing bifunctional reagent.

l

Step 2: Amination
Introduce the primary amine group to form
the side-chain intermediate.

:

Step 3: Pyrimidine Ring Formation
Condensation of the side-chain amine
with a suitable pyrimidine precursor
(e.g., a dichloropyrimidine).

'

Step 4: Purification
Purify crude product via column
chromatography or recrystallization.

Final Product:
Pyrimidifen
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Sample Preparation
- Accurately weigh sample
- Dissolve in mobile phase

- Filter through 0.45 um filter

HPLC System Setup
- Column: C18 (e.g., 150x4.6mm, 5um)
- Mobile Phase: Acetonitrile:Water
- Flow Rate: 1.0 mL/min
- Detector: UV at 272 nm

l

Calibration
Inject a series of known
concentration standards to
create a calibration curve.

l

Sample Analysis
Inject the prepared sample
into the HPLC system.

l

Data Processing
- Integrate peak area of Pyrimidifen
- Quantify concentration using
the calibration curve.

Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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